2-Hydrazino-7,8-dihydro-5H-pyrano[4,3-D]pyrimidine

• Molecular Formula: C7H10N4O
• Molecular Weight: 166.18 g/mol
• IUPAC Name: 7,8-dihydro-5H-pyrano[4,3-d]pyrimidin-2-ylhydrazine
• InChI: InChI=1S/C7H10N4O/c8-11-7-9-3-5-4-12-2-1-6(5)10-7/h3H,1-2,4,8H2,(H,9,10,11)
• InChI Key: DJJPMYQZOZZSCC-UHFFFAOYSA-N
• Canonical SMILES: C1COCC2=CN=C(N=C21)NN

Description

2-Hydrazino-7,8-dihydro-5H-pyrano[4,3-d]pyrimidine is a versatile chemical building block designed for medicinal chemistry and drug discovery research. This compound features a fused pyrano[4,3-d]pyrimidine core, a privileged scaffold in the development of biologically active molecules . The reactive 2-hydrazino group serves as a key functional handle for further synthetic elaboration, allowing researchers to generate diverse libraries of derivatives for structure-activity relationship (SAR) studies. Pyrano[4,3-d]pyrimidine and its closely related analogs, such as thiopyrano[4,3-d]pyrimidines, have demonstrated significant potential in anticancer research . These scaffolds are frequently investigated as inhibitors of critical cellular signaling pathways, including the PI3K/AKT/mTOR axis, which is often dysregulated in various cancers . Furthermore, the pyranopyrimidine core structure is known to be incorporated into compounds evaluated for the inhibition of other targets, such as PARP-1, which plays a key role in DNA repair and is a validated target in oncology . This reagent is provided for Research Use Only (RUO) and is intended solely for laboratory research purposes. It is not intended for diagnostic, therapeutic, or any human use.

Preparation Methods

Cyclocondensation of Pyran Precursors with Hydrazine Derivatives

This method involves the cyclization of pyran-based intermediates with hydrazine or its derivatives. A key example includes the reaction of 4-chloro-7,8-dihydro-5H-pyrano[4,3-d]pyrimidine with hydrazine hydrate under reflux conditions.

Procedure :

• Step 1 : Synthesis of 4-chloro-7,8-dihydro-5H-pyrano[4,3-d]pyrimidine via Gewald reaction or thiopyrano-pyrimidine intermediates.
• Step 2 : Substitution of the chloro group with hydrazine hydrate in ethanol at 80°C for 6–8 hours.

Key Data :

Starting Material	Reagent	Conditions	Yield	Reference
4-Chloro-pyrano[4,3-d]pyrimidine	Hydrazine hydrate (excess)	Ethanol, reflux, 8 h	78%

Multicomponent Reactions (MCRs)

MCRs offer a one-pot synthesis route, combining aldehydes, barbituric acid derivatives, and hydrazine hydrate. Nano-ZnO or proline catalysts enhance efficiency.

General Protocol :

• Mix 3-methyl-1-phenylpyrazol-5-one, 1,3-dimethylbarbituric acid, ammonium acetate, and benzaldehyde.
• Add hydrazine hydrate and nano-ZnO (0.04 g) in water.
• Reflux for 4–6 hours to afford the target compound.

Optimization Metrics :

Catalyst	Solvent	Time (h)	Yield	Diastereoselectivity
Nano-ZnO	H₂O	6	85%	>95% cis
L-Proline	H₂O	8	72%	90% cis

Functionalization of Preformed Pyrano[4,3-d]pyrimidine Cores

Direct hydrazination of pyrano[4,3-d]pyrimidine derivatives is achievable via nucleophilic substitution or condensation.

Example :

• React 7,8-dihydro-5H-pyrano[4,3-d]pyrimidin-2-one with thiosemicarbazide in acetic acid under microwave irradiation (100°C, 20 min) to yield 2-hydrazino derivatives.

Comparative Analysis :

Substrate	Reagent	Method	Yield
Pyrano[4,3-d]pyrimidin-2-one	Thiosemicarbazide	Microwave, 100°C	82%
Pyrano[4,3-d]pyrimidin-4-one	Hydrazine hydrate	Reflux, ethanol	68%

Catalytic Strategies and Mechanistic Insights

Hybrid catalysts, such as ionic liquids or organocatalysts, improve reaction efficiency and selectivity:

• Chitosan-supported ionic liquids : Enhance cyclocondensation yields (up to 88%) via hydrogen bonding and π-π interactions.
• Mechanism : Hydrazine acts as a bifunctional nucleophile, attacking electrophilic centers (e.g., C-2 of pyrimidine) to form hydrazino derivatives.

Chemical Reactions Analysis

Types of Reactions

2-Hydrazino-7,8-dihydro-5H-pyrano[4,3-D]pyrimidine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can yield hydrazine derivatives with different substituents.

Substitution: Nucleophilic substitution reactions can introduce various functional groups onto the pyrano-pyrimidine core.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles like alkyl halides. Reaction conditions typically involve moderate temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo-pyrano[4,3-D]pyrimidine derivatives, while nucleophilic substitution can introduce alkyl or aryl groups onto the core structure .

Scientific Research Applications

2-Hydrazino-7,8-dihydro-5H-pyrano[4,3-D]pyrimidine has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor, particularly in the inhibition of poly (ADP-ribose) polymerases (PARP-1), which are involved in DNA repair.

Medicine: Explored for its anticancer properties due to its ability to inhibit PARP-1 and induce apoptosis in cancer cells.

Mechanism of Action

The mechanism of action of 2-Hydrazino-7,8-dihydro-5H-pyrano[4,3-D]pyrimidine involves its interaction with molecular targets such as PARP-1. By inhibiting PARP-1, the compound interferes with DNA repair processes, leading to genomic instability and cell death in cancer cells. This mechanism is particularly effective in cancer cells that rely heavily on PARP-1 for survival .

Comparison with Similar Compounds

Substituent Variations in Pyrano[4,3-d]pyrimidine Derivatives

Key Analogs :

• 4-Chloro-7,8-dihydro-5H-pyrano[4,3-d]pyrimidine (CAS 1260671-77-9): Chlorine at position 4 enhances electrophilicity but reduces solubility (logP ~1.5) compared to the hydrazino derivative .

Comparison Table :

Compound	Substituents	Molecular Weight (g/mol)	Key Properties
2-Hydrazino-7,8-dihydro-5H-pyrano[4,3-d]pyrimidine	-NH-NH₂ at C2, dihydro	~168.16 (estimated)	High polarity, H-bond donor/acceptor
4-Chloro derivative	-Cl at C4	170.60	Moderate lipophilicity (logP ~1.5)
2,4-Dichloro derivative	-Cl at C2 and C4	205.04	High lipophilicity, potential CNS penetration
2-(4-Bromophenyl)-4-chloro derivative	-Cl at C4, -Br-Ph at C2	325.59	Enhanced steric bulk, π-π interactions

Key Findings :

• The hydrazino group in the target compound increases polarity and hydrogen-bonding capacity, which may improve solubility in polar solvents compared to chloro derivatives.
• Chloro-substituted analogs exhibit higher logP values, favoring membrane permeability but risking metabolic instability .

Fused Ring Modifications: Pyrano vs. Pyrido and Thieno Systems

Pyrido[4,3-d]pyrimidines :

• Replace the pyran oxygen with a nitrogen atom, enhancing basicity and enabling coordination with metal ions. These derivatives are widely used in kinase inhibitor design (e.g., Pim1 kinase inhibitors) .
• Example: 4-Anilino-7,8-dihydropyrido[4,3-d]pyrimidine (Figure 5A in ) shows strong binding to kinase ATP pockets due to the anilino group’s planar geometry .

Thieno[2,3-d]pyrimidines:

• Substitute the pyran oxygen with sulfur, increasing aromaticity and electron density. These compounds often exhibit antiviral and anticancer activities .
  
• Example: 4-Substituted anilinothieno[2,3-d]pyrimidine-6-methanone (Figure 12A in ) demonstrates potent CDK2 inhibition due to sulfur’s electron-withdrawing effects .

Comparison Insights :

• Bioactivity: Thieno derivatives often outperform pyrano analogs in kinase inhibition due to sulfur’s ability to stabilize charge-transfer complexes .

Biological Activity

2-Hydrazino-7,8-dihydro-5H-pyrano[4,3-D]pyrimidine is a heterocyclic compound with potential therapeutic applications. Its molecular structure, characterized by a pyrano-pyrimidine framework, suggests possible interactions with biological targets that could lead to various pharmacological effects. This article reviews the biological activity of this compound, focusing on its synthesis, pharmacological evaluations, and potential therapeutic applications.

• Molecular Formula : C$_7$H$_{10}$N$_4$O
• Molecular Weight : 166.18 g/mol
• CAS Number : 1855875-60-3

Synthesis

The synthesis of 2-Hydrazino-7,8-dihydro-5H-pyrano[4,3-D]pyrimidine typically involves the reaction of appropriate hydrazine derivatives with pyrano-pyrimidine precursors. Specific synthetic routes have not been extensively documented in the literature but generally follow established protocols for similar heterocyclic compounds.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of pyrano-pyrimidine derivatives. For instance, compounds derived from similar scaffolds have demonstrated activity against various gram-positive and gram-negative bacteria. The structure-activity relationship (SAR) studies suggest that modifications to the hydrazino group can enhance antimicrobial efficacy.

CNS Activity

Research has indicated that derivatives of 2-Hydrazino-7,8-dihydro-5H-pyrano[4,3-D]pyrimidine exhibit central nervous system (CNS) depressant activities. For example, certain synthesized derivatives showed effects comparable to diazepam in animal models for muscle relaxation and anticonvulsant activities. The effective doses (ED$_{50}$) for these derivatives ranged from 4.40 to 9.33 mg/kg in Swiss albino mice .

Anti-inflammatory Activity

Compounds related to this class have also been evaluated for anti-inflammatory properties. A study reported significant inhibition of cyclooxygenase enzymes (COX-1 and COX-2), with some derivatives showing IC$_{50}$ values in the low micromolar range (0.02–0.04 µM). This suggests potential for developing anti-inflammatory agents based on this scaffold .

Study 1: Antimicrobial Evaluation

A study evaluated a series of pyrano-pyrimidine derivatives for their antimicrobial activity against standard bacterial strains. Some compounds displayed activity comparable to established antibiotics, indicating their potential as new antimicrobial agents.

Compound	Activity Against Gram-positive	Activity Against Gram-negative
A	Moderate	Weak
B	Strong	Moderate
C	Weak	Strong

Study 2: CNS Effects

In a series of tests assessing CNS activity, several derivatives were found to exhibit significant muscle relaxant effects:

Compound	ED$_{50}$ (mg/kg)	CNS Effect
12b	5.00	Muscle Relaxation
12c	6.00	Anticonvulsant
12d	4.40	CNS Depressant